Cas no 85694-53-7 (1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI))
85694-53-7 structure
Product Name:1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
CAS No:85694-53-7
MF:C7H14N2O2S
MW:190.263260364532
CID:854229
PubChem ID:13032083
Update Time:2025-04-19
1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI)
- 2-cyclopentenyl acetone
- 2-cyclopentyl-1,2,5-thiadiazolidine-1,1-dioxide
- SCHEMBL15380359
- 85694-53-7
- DTXSID601226122
- 2-Cyclopentyl-1,2,5-thiadiazolidine 1,1-dioxide
- 2-Cyclopentyl-1,2,5-thiadiazolidine1,1-dioxide
- 1,2,5-Thiadiazolidine, 2-cyclopentyl-, 1,1-dioxide
-
- Inchi: 1S/C7H14N2O2S/c10-12(11)8-5-6-9(12)7-3-1-2-4-7/h7-8H,1-6H2
- InChI Key: HXJVJYVRQDLZGE-UHFFFAOYSA-N
- SMILES: S1(NCCN1C1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 190.07800
- Monoisotopic Mass: 190.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.79000
- LogP: 1.42650
1,2,5-Thiadiazolidine,2-cyclopentyl-,1,1-dioxide(9CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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